4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H27NO4
• Molecular Weight: 297.39 g/mol
• IUPAC Name: 1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-6-12(7-11-17)16(13(18)19)8-4-5-9-16/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key: ZLJHELYOGYUKRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2(CCCC2)C(=O)O

Description

4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H27NO4 and its molecular weight is 297.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1.2 g of 4-(1-ethoxycarbonyl-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester in a mixture of 100 ml of EtOH and 50 ml of an 1M aqueous NaOH is stirred at 70° for 14 days, EtAc is added and two phases obtained are are separated. The aqueous layer obtained is acidified with hydrochloric acid (pH 2-3) and extracted with EtAc. The organic layer obtained is washed with brine, dried and solvent is evaporated. 4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester is obtained.